molecular formula C18H34 B8649402 1,1'-Bicyclohexyl, 4,4'-dipropyl-

1,1'-Bicyclohexyl, 4,4'-dipropyl-

Cat. No.: B8649402
M. Wt: 250.5 g/mol
InChI Key: QYBFJRPJNNTNOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1'-Bicyclohexyl, 4,4'-dipropyl- is a useful research compound. Its molecular formula is C18H34 and its molecular weight is 250.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,1'-Bicyclohexyl, 4,4'-dipropyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1'-Bicyclohexyl, 4,4'-dipropyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H34

Molecular Weight

250.5 g/mol

IUPAC Name

1-propyl-4-(4-propylcyclohexyl)cyclohexane

InChI

InChI=1S/C18H34/c1-3-5-15-7-11-17(12-8-15)18-13-9-16(6-4-2)10-14-18/h15-18H,3-14H2,1-2H3

InChI Key

QYBFJRPJNNTNOV-UHFFFAOYSA-N

Canonical SMILES

CCCC1CCC(CC1)C2CCC(CC2)CCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 24.4 g of trans-1-p-propylphenyl-4-propylcyclohexane in 500 ml of ethanol is hydrogenated over 1 g of PtO2 for 1 hour at 60° and 100 bar, and the mixture is cooled, filtered and evaporated to give 4,4'-dipropylbicyclohexyl in the form of an oily mixture of isomers, which is taken up in 200 ml of boiling methanol. The resulting hot solution is poured into a boiling solution of 70 g of thiourea in 300 ml of methanol. The mixture is cooled to 0°, and the adduct which has been precipitated is filtered off and extracted by boiling with 300 ml of pertroleum ether (b.p. 40°-60°). The undissolved residue is heated with 350 ml of 2N aqueous potassium hydroxide solution for 30 minutes at 50°. The solution is acidified with H2SO4 to give, after customary working up, trans,trans-4,4'-dipropylbicyclohexyl, c.p. 41°.
Name
trans-1-p-propylphenyl-4-propylcyclohexane
Quantity
24.4 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
1 g
Type
catalyst
Reaction Step One

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